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Compound of Interest

Compound Name: Fmoc-D-Allylglycine

Cat. No.: B557745

An In-Depth Technical Guide on the Safety of Fmoc-D-Allylglycine

This technical guide provides a comprehensive overview of the safety information for Fmoc-D-
Allylglycine (CAS No: 170642-28-1), intended for researchers, scientists, and professionals in
drug development. The information is compiled from various Safety Data Sheets (SDS) to
ensure a thorough understanding of the potential hazards, handling procedures, and
emergency responses associated with this compound.

Chemical Identification

Fmoc-D-Allylglycine is a protected amino acid derivative commonly used in peptide synthesis
and other areas of chemical research.[1][2]

Identifier Data

Chemical Name Fmoc-D-Allylglycine

(R)-N-Fmoc-Allylglycine, Fmoc-D-Gly(allyl)-

Synonyms OH[2I3]

CAS Number 170642-28-1[1][4]
Molecular Formula C20H19NO4[1][4]
Molecular Weight 337.37 g/mol [3][5]
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Hazard Identification and Classification

Fmoc-D-Allylglycine is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[4] However, some suppliers note that the

toxicological properties have not been thoroughly investigated.[6] It is crucial to handle this

chemical with caution.[6]

GHS Classification[4]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3

H335: May cause respiratory

irritation

GHS Label Elements
» Pictograms:
o .alt text
* Signal Word: Warning[4]

 Precautionary Statements:

o

[¢]

[¢]

o

Prevention: P261, P264, P270, P271, P280[7]
Response: P302+P352, P304+P340, P305+P351+P338, P330[7]
Storage: Store in a well-ventilated place. Keep container tightly closed.[8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8]
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Safe Handling and Exposure Control

Proper handling and storage are critical to minimize risk. This involves using appropriate

engineering controls and personal protective equipment (PPE).

Click to download full resolution via product page

Hazard Identification and Response Workflow

Experimental Protocols: Handling and Storage

¢ Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[9] Avoid the
formation of dust and aerosols.[4] Use only in a well-ventilated area, preferably in a chemical
fume hood. Do not eat, drink, or smoke when using this product.[10]

o Conditions for Safe Storage: Keep the container tightly closed in a dry, cool, and well-
ventilated place.[10][9] Storage temperature recommendations vary, including room
temperature, 4°C, or 2-8°C.[4][5][6] Store away from strong oxidizing agents.[6]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.
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Task: Working with
Fmoc-D-Allylglycine

Personal Protective Ecwipment (PPE)

( Engineering Controls: \
Q_ocal exhaust ventilation / Fume hood)

Hand Protection:
Chemical-resistant gloves

Eye/Face Protection: Body Protection:

Lab coat / Long-sleeved clothing

Safety glasses with side-shields or goggles

Respiratory Protection:
Required if dust is generated
(e.g., N95 respirator)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Logic Diagram

Recommended Personal Protective Equipment

Protection Type

Specification

Engineering Controls

Use in a well-ventilated area. Local exhaust
ventilation is required where solids are handled

as powders.[6]

Eye/Face Protection

Wear safety glasses with side-shields (or
goggles) approved under standards such as
EN166 (EU) or NIOSH (US).[4]

Hand Protection

Handle with chemical-resistant gloves. Gloves

must be inspected prior to use.[4]

Skin/Body Protection

Wear a lab coat, long-sleeved clothing, or a
complete suit protecting against chemicals.[4]
[10]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator.[4]
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Emergency and First-Aid Procedures

Immediate and appropriate action is vital in case of accidental exposure.

oute of Exposure
Y Y
@ Skin Contact? Eye Contact? @

Yes Yeg Yes Yes

Immediate Actions
\ 4 A A A
Move to fresh air. Wash with soap and plenty of water. Rinse with water for 15 mins. Rinse mouth with water.
Give artificial respiration if not breathing. Remove contaminated clothing. Remove contact lenses. DO NOT induce vomiting.

\J

A\ 4
- Seek Immediate <
= Medical Attention i

Click to download full resolution via product page

First-Aid Measures Flowchart

 Inhalation: If dust is inhaled, remove the person to fresh air.[6] If breathing is difficult, give
oxygen; if not breathing, give artificial respiration.[3] Seek medical attention if discomfort

persists.[6]

o Skin Contact: Immediately wash the skin with soap and copious amounts of water.[6]
Remove contaminated clothing. Seek medical attention if irritation occurs.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and
easy to do.[4] Continue rinsing and consult a physician.[4]
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 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.[6]
Do NOT induce vomiting.[6] Call a physician immediately.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

o Specific Hazards: Thermal decomposition may produce hazardous gases and vapors,
including carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[6][11]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10][9]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required.[10] Ensure adequate
ventilation, and avoid breathing dust.[4] Evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent the product from entering drains or water courses.[6]

o Containment and Cleaning: Sweep up and shovel the material into a suitable, closed
container for disposal.[4] Avoid creating dust.[4]

Physicochemical Data

Property Value
Appearance White to off-white powder or crystals[5]
Melting Point 134-140 °CI[5]
N No quantitative data available; described as
Solubility . .
having good solubility[1]
Flash Point Not applicable[12]

Stability and Reactivity

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://www.chemicalbook.com/msds/r-n-fmoc-allylglycine.pdf
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/phr1810
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH52177&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=15478727&productDescription%3D5GR+2-Allyl-N-Fmoc-L-glycine%2C+95%25+5g&countryCode=BE&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA0078J1.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0078J1.pdf
https://www.anaspec.com/assets/1e601144-c9b0-4df3-9f33-07c722c2882b/sds-en-as-26230-f5-fmoc-l-allylglycine.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0078J1.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0078J1.pdf
https://www.sigmaaldrich.com/SG/en/product/sial/00347
https://www.sigmaaldrich.com/SG/en/product/sial/00347
https://www.chembk.com/en/chem/Fmoc-Allyl-D-Glycine
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds019668
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Parameter Description

Reactivity No data available

Stable under recommended storage

Chemical Stability ditions[9]
conditions

Conditions to Avoid Incompatible products, dust formation[9]

Incompatible Materials Strong oxidizing agents[9]

Carbon oxides (COx), Nitrogen oxides (NOx)

Hazardous Decomposition
when burned[6]

Toxicological Information

The toxicological properties of Fmoc-D-Allylglycine have not been fully investigated.[6] The
available data from GHS classifications indicate potential health effects.

Effect Finding

Acute Toxicity (Oral) Harmful if swallowed[4]

Skin Corrosion/Irritation Causes skin irritation[4]

Eye Damage/Irritation Causes serious eye irritation[4]
STOT-Single Exposure May cause respiratory irritation[4]

No information available; prolonged exposure

Chronic Exposure o
should be limited[6]

Note: No quantitative toxicity data (e.g., LD50/LC50) or detailed experimental protocols for
these findings are available in the reviewed safety data sheets.

Ecological and Disposal Considerations

o Ecotoxicity: No data is available regarding the ecological effects of this substance. It should
not be released into the environment.[10]
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» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.

Transport Information

Fmoc-D-Allylglycine is not regulated as a hazardous material for transportation under DOT
(US), IATA, or IMDG regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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